Cas no 6912-06-7 (vinyloxy radical)
vinyloxy radical structure
Product Name:vinyloxy radical
vinyloxy radical Chemical and Physical Properties
Names and Identifiers
-
- vinyloxy radical
- formylmethyl
- CHEBI:46886
- 4400-01-5
- 2-oxoethyl
- 6912-06-7
- DTXSID50219180
-
- Inchi： 1S/C2H3O/c1-2-3/h2H,1H2
- InChI Key： FATAVLOOLIRUNA-UHFFFAOYSA-N
- SMILES： O=C[CH2] |^1:2|
Computed Properties
- Exact Mass: 43.018389715g/mol
- Monoisotopic Mass: 43.018389715g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 3
- Rotatable Bond Count: 0
- Complexity: 10.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 17.1Ų
vinyloxy radical Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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